Cas no 2172222-12-5 (1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate)

• Product Name: 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate
• CAS No: 2172222-12-5
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5842138
• PubChem ID: 165905297
• Update Time: 2025-05-21

1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate
• EN300-1614454
• 2172222-12-5

• Inchi： 1S/C12H19NO2/c1-5-12(3,4)13-8-6-7-11(9-13)15-10(2)14/h1,11H,6-9H2,2-4H3
• InChI Key： QQNODAWHOBLBFJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCCN(C(C#C)(C)C)C1

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate

Exploring the Versatile Applications of 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate (CAS No. 2172222-12-5)

In the ever-evolving landscape of chemical research, 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate (CAS No. 2172222-12-5) has emerged as a compound of significant interest. This unique molecule, with its intricate structure combining a piperidine ring and an acetylated side chain, presents a fascinating subject for both academic and industrial applications. Researchers are particularly drawn to its potential in pharmaceutical intermediates and specialty chemical synthesis, where its 2-methylbut-3-yn-2-yl moiety offers intriguing reactivity patterns.

The growing demand for novel piperidine derivatives in medicinal chemistry has put 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate in the spotlight. Recent studies suggest its utility as a building block for CNS-active compounds, aligning with current trends in neurological research. The compound's acetate functional group enhances its solubility profile, making it particularly valuable in formulation development – a key consideration in modern drug design approaches.

From a synthetic chemistry perspective, the 3-yl acetate substitution on the piperidine ring offers multiple points for further modification. This characteristic has made CAS 2172222-12-5 a popular choice for researchers exploring structure-activity relationships in alkaloid-inspired compounds. The presence of both alkyne and tertiary amine functionalities in the 2-methylbut-3-yn-2-yl piperidine structure creates opportunities for click chemistry applications, a hot topic in contemporary chemical biology.

Market analysis reveals increasing interest in 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate from specialty chemical manufacturers. The compound's balanced lipophilicity, attributed to its methylbutynyl group, makes it suitable for various formulation needs. Current production methods focus on efficient catalytic processes, reflecting the industry's shift toward greener synthetic approaches – a response to growing environmental concerns in chemical manufacturing.

Quality control protocols for 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate typically involve advanced analytical techniques. HPLC methods with UV detection are commonly employed to ensure purity levels exceeding 98%, while GC-MS serves as a confirmatory technique for structural verification. These rigorous standards address the pharmaceutical industry's demand for high-quality intermediates, particularly in the development of next-generation therapeutic agents.

The stability profile of CAS 2172222-12-5 under various storage conditions has been extensively studied. Results indicate optimal preservation when stored under inert atmosphere at controlled temperatures, with particular attention to protecting the piperidin-3-yl acetate moiety from hydrolysis. Such detailed characterization supports the compound's growing use in long-term research projects and commercial applications.

Recent patent literature demonstrates innovative applications of 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate in material science. Its incorporation into specialty polymers has shown promise in creating materials with unique thermal properties. This development aligns with current industry needs for advanced functional materials, particularly in electronics and coating applications where tailored molecular architectures are crucial.

Safety evaluations of 2-methylbut-3-yn-2-yl piperidine derivatives have established comprehensive handling guidelines. While not classified as hazardous under standard regulations, proper laboratory practices including adequate ventilation and personal protective equipment are recommended when working with this compound. These precautions reflect the chemical industry's increasing emphasis on workplace safety standards.

The global supply chain for 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate has expanded significantly in recent years. Major chemical distributors now offer the compound in various quantities, from research-scale vials to bulk industrial quantities. This availability supports its growing adoption across multiple sectors, from academic research to commercial product development.

Future research directions for CAS 2172222-12-5 are focusing on its potential in biocatalysis applications. Early studies suggest that enzyme-mediated modifications of the piperidin-3-yl acetate structure could lead to novel chiral building blocks – an area of intense interest in asymmetric synthesis. This development could position the compound as a valuable tool in the synthesis of enantiomerically pure pharmaceuticals.

Environmental fate studies of 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate indicate favorable biodegradation profiles under aerobic conditions. This characteristic enhances its appeal for industries seeking sustainable chemical solutions, particularly in light of increasing regulatory pressures and consumer demand for environmentally friendly products.

Analytical method development for 2-methylbut-3-yn-2-yl piperidine compounds continues to advance. Recent innovations include LC-MS/MS techniques capable of detecting trace impurities at parts-per-billion levels. Such analytical capabilities are critical for meeting the stringent quality requirements of pharmaceutical applications where the compound serves as a key intermediate.

The crystalline form of 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate has been characterized by X-ray diffraction, revealing interesting packing motifs influenced by the acetate group conformation. These structural insights contribute to better understanding of the compound's physical properties and potential polymorphic behavior – important considerations in formulation science.

Process chemistry optimizations have significantly improved the synthesis of CAS 2172222-12-5 in recent years. Modern approaches emphasize atom economy and reduced solvent usage, reflecting the principles of green chemistry. These advancements have made the compound more accessible to researchers while minimizing environmental impact of its production.

In conclusion, 1-(2-methylbut-3-yn-2-yl)piperidin-3-yl acetate represents a versatile and valuable chemical entity with broad potential across multiple scientific disciplines. Its unique structural features, combined with favorable physicochemical properties, position it as a compound of continuing interest in both academic and industrial settings. As research into its applications expands, this molecule is likely to play an increasingly important role in the development of novel materials and bioactive compounds.